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Compound of Interest

Compound Name: 3-(Bromomethyl)-3-fluorooxetane

Cat. No.: B1289158 Get Quote

Technical Data: 3-(Bromomethyl)-3-
fluorooxetane
This document provides the core physicochemical properties of 3-(Bromomethyl)-3-
fluorooxetane, a key intermediate in the synthesis of fluorinated pharmaceuticals and

agrochemicals.[1] The introduction of the fluorinated oxetane moiety can enhance metabolic

stability, membrane permeability, and binding affinity of active molecules.[1]

Physicochemical Properties
The fundamental molecular characteristics of 3-(Bromomethyl)-3-fluorooxetane are

summarized below.

Property Value Reference

Molecular Formula C₄H₆BrFO [2]

Molecular Weight 168.99 g/mol [2][3]

CAS Number 865451-86-1 [2][3]

Chemical Structure
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dot graph { layout=neato; node [shape=plaintext]; bgcolor="#F1F3F4"; "C1" [label="C",

pos="0,1!", fontcolor="#202124"]; "C2" [label="C", pos="1,0!", fontcolor="#202124"]; "O"

[label="O", pos="-1,0!", fontcolor="#EA4335"]; "C3" [label="C", pos="0,-1!",

fontcolor="#202124"]; "C4" [label="C", pos="0,-2!", fontcolor="#202124"]; "Br" [label="Br",

pos="1,-2!", fontcolor="#34A853"]; "F" [label="F", pos="-1,-1!", fontcolor="#4285F4"];

"C1" -- "C2" [color="#202124"]; "C2" -- "C3" [color="#202124"]; "C3" -- "O" [color="#202124"];

"O" -- "C1" [color="#202124"]; "C3" -- "C4" [color="#202124"]; "C4" -- "Br" [color="#202124"];

"C3" -- "F" [color="#202124"]; } } 2D structure of 3-(Bromomethyl)-3-fluorooxetane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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